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Compound of Interest

Compound Name: 4-hydroxybutanamide

Cat. No.: B1328909 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-hydroxybutanamide in a laboratory setting. The information is

targeted towards researchers, scientists, and professionals in drug development to ensure safe

handling and minimize risks.

Hazard Identification and Safety Data
4-Hydroxybutanamide is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it poses the following

risks[1]:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Due to the lack of a comprehensive Safety Data Sheet (SDS) specifically for 4-
hydroxybutanamide, the following recommendations are based on its GHS classifications and

safety guidelines for similar chemical compounds.

Quantitative Data Summary
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Property Value Source

Molecular Formula C4H9NO2 [2]

Molecular Weight 103.12 g/mol [2]

CAS Number 927-60-6 [2]

GHS Hazard Statements H315, H319, H335 [1]

Personal Protective Equipment (PPE)
To mitigate the identified hazards, the following personal protective equipment is mandatory

when handling 4-hydroxybutanamide.

PPE Requirements

Protection Type Specification Purpose

Eye and Face Protection
Safety goggles with side

shields or a face shield.

To prevent eye irritation from

splashes or airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene) and a

lab coat.

To prevent skin irritation upon

contact.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if ventilation

is inadequate or for spill

response.

To prevent respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for the safe handling of 4-
hydroxybutanamide.

Experimental Workflow for Safe Handling
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Experimental Workflow for Handling 4-Hydroxybutanamide

Preparation

Handling

Post-Experiment

Review Safety Information and GHS Hazards

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Compound in a Fume Hood

Proceed to Handling

Dissolve in a Suitable Solvent

Perform Reaction Under Controlled Conditions

Decontaminate Glassware and Surfaces

Experiment Complete

Dispose of Waste According to Protocol

Doff and Dispose of PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-hydroxybutanamide.
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Preparation:

Thoroughly review all available safety information and the GHS hazard classifications for

4-hydroxybutanamide.

Put on all required personal protective equipment as specified in the table above.

Ensure the work area, preferably a chemical fume hood, is clean, organized, and has

adequate ventilation.

Handling:

When weighing the solid compound, perform this task within a fume hood to minimize

inhalation of airborne particles.

If dissolving the compound, add it slowly to the solvent to avoid splashing.

Conduct all subsequent experimental steps within the controlled environment of the fume

hood.

Post-Experiment:

Decontaminate all glassware and surfaces that have come into contact with 4-
hydroxybutanamide using an appropriate solvent.

Segregate and dispose of all waste as outlined in the disposal plan below.

Remove and correctly dispose of PPE, avoiding cross-contamination.

Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan
Proper disposal of 4-hydroxybutanamide and its contaminated materials is critical to prevent

environmental contamination and ensure laboratory safety.

Waste Disposal Protocol
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Waste Disposal Protocol for 4-Hydroxybutanamide

Start Disposal

Collect Waste in a Labeled, Compatible Container

Segregate Solid and Liquid Waste Streams

Solid Waste (e.g., contaminated gloves, paper towels)

Store Waste in a Designated Hazardous Waste Area

Liquid Waste (e.g., reaction mixtures, solvents)

Arrange for Pickup by Certified Hazardous Waste Disposal Service

Disposal Complete

Click to download full resolution via product page

Caption: Protocol for the safe disposal of 4-hydroxybutanamide waste.

Waste Segregation:
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Solid Waste: Collect any contaminated solid materials, such as gloves, paper towels, and

weighing paper, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 4-hydroxybutanamide, including reaction

mixtures and cleaning solvents, in a separate, sealed, and labeled hazardous waste

container. Ensure the container is compatible with the chemical waste.

Storage:

Store all hazardous waste containers in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Disposal:

All waste must be disposed of through a certified hazardous waste disposal service.

Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose

of 4-hydroxybutanamide down the drain.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using

an inert absorbent material. Collect the absorbed material into a sealed container for

hazardous waste disposal. Ventilate the area thoroughly. For large spills, contact the

institution's environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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